Cas no 80785-04-2 ((anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide)

(anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide structure
80785-04-2 structure
Product name:(anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide
CAS No:80785-04-2
MF:C25H29Br2N3O2
MW:563.324664831162
CID:986087
PubChem ID:54642

(anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide Chemical and Physical Properties

Names and Identifiers

    • (anilino-phenyl-methylidene)-[4-[2-(1-oxa-4-azoniacyclohex-4-yl)ethoxy ]phenyl]azanium dibromide
    • [anilino(phenyl)methylidene]-[4-(2-morpholin-4-ium-4-ylethoxy)phenyl]azanium,dibromide
    • BENZAMIDINE, N-(p-(2-MORPHOLINOETHOXY)PHENYL)-N'-PHENYL-, DIHYDROBROMIDE
    • [anilino(phenyl)methylidene]-[4-(2-morpholin-4-ium-4-ylethoxy)phenyl]azanium dibromide
    • 80785-04-2
    • N-(p-(2-Morpholinoethoxy)phenyl)-N'-phenyl-benzamidine dihydrobromide
    • Inchi: InChI=1S/C25H27N3O2.2BrH/c1-3-7-21(8-4-1)25(26-22-9-5-2-6-10-22)27-23-11-13-24(14-12-23)30-20-17-28-15-18-29-19-16-28;;/h1-14H,15-20H2,(H,26,27);2*1H
    • InChI Key: SOCGMUBWLBDZTA-UHFFFAOYSA-N
    • SMILES: C1COCC[NH+]1CCOC2=CC=C(C=C2)[NH+]=C(C3=CC=CC=C3)NC4=CC=CC=C4.[Br-].[Br-]

Computed Properties

  • Exact Mass: 563.06060g/mol
  • Monoisotopic Mass: 561.06265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 501
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.9Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Recommend Articles

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.